Cas no 1548399-93-4 (4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one)

4-(Dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one is a specialized cyclic ketone derivative featuring a dimethoxymethyl substituent and tetramethylated oxolane ring. Its unique structure imparts stability and reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The dimethoxymethyl group enhances solubility in polar solvents, facilitating its use in controlled reactions. The steric hindrance from the tetramethyl substitution contributes to selective reactivity, minimizing unwanted side reactions. This compound is suitable for applications in pharmaceuticals, agrochemicals, and fine chemical synthesis, where precise functionalization is critical. Its well-defined molecular architecture ensures consistent performance in synthetic pathways.
4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one structure
1548399-93-4 structure
Product Name:4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one
CAS No:1548399-93-4
MF:C11H20O4
MW:216.274104118347
CID:5869699
PubChem ID:115480776
Update Time:2025-10-30

4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Furanone, 4-(dimethoxymethyl)dihydro-2,2,5,5-tetramethyl-
    • 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one
    • 1548399-93-4
    • EN300-1125170
    • Inchi: 1S/C11H20O4/c1-10(2)7(9(13-5)14-6)8(12)11(3,4)15-10/h7,9H,1-6H3
    • InChI Key: OJRBVVJGIVLYRA-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)C(C(OC)OC)C(=O)C1(C)C

Computed Properties

  • Exact Mass: 216.13615911g/mol
  • Monoisotopic Mass: 216.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 0.992±0.06 g/cm3(Predicted)
  • Boiling Point: 253.2±25.0 °C(Predicted)

4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one Pricemore >>

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Additional information on 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one

Recent Advances in the Study of 4-(Dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one (CAS: 1548399-93-4)

The compound 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one (CAS: 1548399-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxolane ring structure and dimethoxymethyl functional group, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% under mild reaction conditions, which is a significant improvement over previous methods. This advancement is expected to facilitate further exploration of the compound's applications in drug development.

In addition to its synthetic utility, the biological activity of 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one has been investigated. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a scaffold for designing anti-inflammatory agents. The study identified specific structural modifications that could enhance its bioactivity, paving the way for future drug discovery efforts.

Another noteworthy development is the exploration of the compound's role in asymmetric synthesis. Researchers have utilized 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one as a chiral building block for the construction of complex molecules. A study in Angewandte Chemie (2023) demonstrated its use in the synthesis of enantiomerically pure intermediates for antiviral drugs. The compound's rigid structure and stereochemical properties make it an attractive candidate for such applications.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacological properties. Ongoing research aims to address these gaps, with particular focus on its pharmacokinetics and toxicity profile. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 4-(dimethoxymethyl)-2,2,5,5-tetramethyloxolan-3-one (CAS: 1548399-93-4) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in asymmetric synthesis underscore its potential as a valuable tool in drug discovery and development. Future studies will likely focus on further elucidating its biological mechanisms and exploring its utility in designing novel therapeutics.

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